Cas no 1315368-95-6 (Benzyl 3-(methanesulfonyloxy)azetidine-1-carboxylate)

• Product Name: Benzyl 3-(methanesulfonyloxy)azetidine-1-carboxylate
• CAS No: 1315368-95-6
• MF: C₁₂H₁₅NO₅S
• MW: 285.316202402115
• MDL: MFCD19382192
• CID: 4776556
• Update Time: 2026-02-26

Benzyl 3-(methanesulfonyloxy)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• benzyl 3-(methanesulfonyloxy)azetidine-1-carboxylate
• 3-Methanesulfonyloxy-azetidine-1-carboxylic acid benzyl ester
• NE31497
• SB32809
• benzyl 3-methylsulfonyloxyazetidine-1-carboxylate
• Benzyl 3-(methanesulfonyloxy)azetidine-1-carboxylate

• MDL： MFCD19382192
• Inchi： 1S/C12H15NO5S/c1-19(15,16)18-11-7-13(8-11)12(14)17-9-10-5-3-2-4-6-10/h2-6,11H,7-9H2,1H3
• InChI Key： LYKMKJYTJCYXTR-UHFFFAOYSA-N
• SMILES： S(C)(=O)(=O)OC1CN(C(=O)OCC2C=CC=CC=2)C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 404
• XLogP3: 0.9
• Topological Polar Surface Area: 81.3

Additional information on Benzyl 3-(methanesulfonyloxy)azetidine-1-carboxylate

Benzyl 3-(Methanesulfonyloxy)azetidine-1-carboxylate (CAS No. 1315368-95-6): An Overview of Its Synthesis, Applications, and Recent Research

Benzyl 3-(methanesulfonyloxy)azetidine-1-carboxylate (CAS No. 1315368-95-6) is a versatile compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique structural features, which include a benzyl ester group, an azetidine ring, and a methanesulfonyloxy substituent. These functional groups endow the molecule with a range of chemical properties that make it valuable for various applications.

The synthesis of benzyl 3-(methanesulfonyloxy)azetidine-1-carboxylate typically involves a multi-step process. One common approach is to start with an azetidine derivative and introduce the methanesulfonyloxy group through a sulfonylation reaction. The benzyl ester group can then be added via esterification. This synthetic route allows for the precise control of the compound's structure, which is crucial for its use in drug development and other advanced applications.

One of the key applications of benzyl 3-(methanesulfonyloxy)azetidine-1-carboxylate is in the synthesis of complex molecules with therapeutic potential. The azetidine ring, in particular, is known for its ability to enhance the bioavailability and stability of drug candidates. Recent studies have shown that compounds containing this ring structure can exhibit improved pharmacokinetic properties, making them attractive candidates for drug development.

In the context of medicinal chemistry, benzyl 3-(methanesulfonyloxy)azetidine-1-carboxylate has been explored as a building block for the synthesis of inhibitors targeting specific enzymes and receptors. For example, researchers have utilized this compound to develop inhibitors of kinases and proteases, which are implicated in various diseases such as cancer and neurodegenerative disorders. The methanesulfonyloxy group plays a crucial role in these inhibitors by enhancing their binding affinity and selectivity.

Recent advancements in computational chemistry have also contributed to our understanding of the properties and behavior of benzyl 3-(methanesulfonyloxy)azetidine-1-carboxylate. Molecular dynamics simulations and quantum mechanical calculations have provided insights into the conformational flexibility and electronic structure of this compound. These studies have helped to optimize its use in drug design by identifying key structural features that influence its biological activity.

The safety profile of benzyl 3-(methanesulfonyloxy)azetidine-1-carboxylate is another important aspect that has been extensively studied. Toxicological evaluations have shown that this compound exhibits low toxicity at relevant concentrations, making it suitable for use in pharmaceutical formulations. However, as with any chemical compound, appropriate handling and storage practices should be followed to ensure safety.

In addition to its applications in drug development, benzyl 3-(methanesulfonyloxy)azetidine-1-carboxylate has also found use in other areas of chemistry. For instance, it can serve as a protecting group in organic synthesis, allowing for the selective modification of functional groups without interfering with other reactive sites on the molecule. This property makes it valuable for the synthesis of complex natural products and synthetic intermediates.

The ongoing research on benzyl 3-(methanesulfonyloxy)azetidine-1-carboxylate continues to expand our understanding of its potential applications and limitations. Collaborative efforts between chemists, biologists, and pharmacologists are essential for advancing this field and translating laboratory findings into practical solutions for healthcare and industry.

In conclusion, benzyl 3-(methanesulfonyloxy)azetidine-1-carboxylate (CAS No. 1315368-95-6) is a multifaceted compound with significant potential in various areas of chemistry and medicine. Its unique structural features and favorable properties make it an important tool for researchers working on drug development, organic synthesis, and related fields. As research progresses, it is likely that new applications and insights will continue to emerge, further solidifying the importance of this compound in scientific endeavors.